Cas no 2172180-23-1 (4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2172180-23-1
• MF: C₁₃H₁₅BrFNO₂
• MW: 316.166106462479
• CID: 6235082
• PubChem ID: 165529118
• Update Time: 2025-05-20

4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• 2172180-23-1
• EN300-1455042

• Inchi： 1S/C13H15BrFNO2/c1-2-16-6-9(10(7-16)13(17)18)8-3-4-12(15)11(14)5-8/h3-5,9-10H,2,6-7H2,1H3,(H,17,18)
• InChI Key： NSCIQVHJOKMTLE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CN(CC)CC1C(=O)O)F

Computed Properties

• Exact Mass: 315.02702g/mol
• Monoisotopic Mass: 315.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid

Introduction to 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid (CAS No. 2172180-23-1)

4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172180-23-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, characterized by its six-membered nitrogen-containing heterocycle, which is a common structural motif in many bioactive molecules. The presence of both bromo and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The bromo and fluoro groups are strategically positioned at the 3rd and 4th positions of the phenyl ring, respectively. The bromine atom, being highly electronegative, exerts a strong inductive effect that modulates the electronic distribution across the molecule. This can influence both the reactivity and binding affinity of the compound when interacting with biological targets. On the other hand, the fluorine atom, while less electronegative than bromine, still contributes to the overall electronic landscape by participating in hydrogen bonding interactions and affecting metabolic stability.

The ethylpyrrolidine moiety at the 1-position of the carboxylic acid functionality provides a flexible aliphatic side chain that can be further modified to enhance pharmacokinetic properties. This structural feature is particularly useful in optimizing solubility, permeability, and metabolic clearance rates, which are critical factors in drug design. The carboxylic acid group at the 3-position serves as a key pharmacophoric element, often participating in hydrogen bonding interactions with biological receptors or enzymes.

In recent years, there has been growing interest in developing novel compounds with structural motifs similar to 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising activity against a range of targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. These findings have spurred further investigation into its potential applications in treating conditions such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid is its versatility as a building block for medicinal chemistry. Researchers have leveraged its scaffold to design libraries of analogs with tailored properties for specific therapeutic indications. By systematically modifying substituents on the aromatic ring or introducing additional functional groups into the pyrrolidine core, scientists can fine-tune bioactivity and optimize pharmacological profiles. This approach has led to several high-profile drug candidates that are currently undergoing preclinical or clinical evaluation.

The synthesis of 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid presents unique challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled efficient construction of complex molecular architectures. These innovations have not only facilitated access to this compound but also opened up new avenues for exploring its biological potential.

Recent computational studies have shed light on the binding mode of 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid with various biological targets. Molecular docking simulations indicate that this compound interacts with key residues in binding pockets through a combination of hydrophobic interactions, π-stacking effects, and hydrogen bonding networks. These insights have guided rational drug design efforts aimed at improving potency and selectivity.

The pharmacokinetic behavior of 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid has also been extensively studied. In vitro assays have revealed that this compound exhibits moderate solubility in aqueous media but can be further enhanced through prodrug strategies or solvent optimization techniques. Additionally, preclinical pharmacokinetic studies suggest that it undergoes biotransformation via cytochrome P450-mediated pathways, which could influence its systemic availability and duration of action.

The future prospects for 4-(3-bromo-4-fluorophenyl)-1-ethylpyrrolidine-3-carboxylic acid are promising given its diverse structural features and biological relevance. Ongoing research efforts are focused on expanding its therapeutic applications by exploring new chemical modifications and evaluating its efficacy in animal models of disease. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play an increasingly important role in next-generation pharmaceuticals.